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Compound of Interest

Compound Name: 2-Cyclobutyl-2-oxoacetic acid

Cat. No.: B083702

Essential Safety and Handling Guide for 2-
Cyclobutyl-2-oxoacetic acid

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for handling 2-Cyclobutyl-2-
oxoacetic acid (CAS No. 13884-85-0). The following guidelines are based on available data
for structurally similar compounds and general best practices for handling organic acids and
ketones. It is imperative to consult the specific Safety Data Sheet (SDS) provided by your
supplier for the most accurate and comprehensive information.

Hazard Identification and Personal Protective
Equipment (PPE)

Based on data for analogous compounds, 2-Cyclobutyl-2-oxoacetic acid is anticipated to be
a hazardous substance. The primary hazards associated with similar keto acids include skin
irritation, serious eye damage, and respiratory irritation.[1] Therefore, a stringent PPE protocol
IS mandatory.

Summary of Recommended Personal Protective Equipment
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PPE Category

Specification

Purpose

Eye Protection

Chemical safety goggles or a

face shield

Protects against splashes and
airborne particles that can

cause serious eye damage.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene)

Prevents skin contact which

can lead to irritation.

Skin and Body Protection

Laboratory coat, closed-toe

shoes, and long pants

Provides a barrier against
accidental spills and contact
with the skin.

Respiratory Protection

Use in a well-ventilated area or

with a fume hood

Minimizes the inhalation of
vapors or dust that may cause

respiratory tract irritation.

Operational and Handling Protocol

Adherence to a strict operational workflow is critical to ensure safety when handling 2-

Cyclobutyl-2-oxoacetic acid.

Experimental Workflow for Handling 2-Cyclobutyl-2-oxoacetic acid
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Preparation

Review Safety Data Sheet (SDS)

:

Don Personal Protective Equipment (PPE)

l

Prepare Well-Ventilated Workspace (Fume Hood)

Proceed to Handling

Handling

Weigh Compound

:

Dissolve in Appropriate Solvent

Proceed to Cleanup

Post-Handling & Disposal

Decontaminate Glassware and Surfaces

:

Dispose of Waste

:

Remove PPE

:

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Cyclobutyl-2-oxoacetic acid.
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Step-by-Step Handling Procedure:

e Preparation:

[¢]

Thoroughly review the supplier-specific Safety Data Sheet (SDS).

[¢]

Put on all required Personal Protective Equipment (PPE) as detailed in the table above.

[e]

Ensure work is conducted in a properly functioning chemical fume hood or a well-
ventilated area.[2]

[e]

Have an emergency eyewash station and safety shower readily accessible.

e Handling:

[¢]

Avoid the formation of dust and aerosols.[2]

[¢]

Use non-sparking tools to prevent ignition.[2]

[e]

Weigh the necessary amount of 2-Cyclobutyl-2-oxoacetic acid carefully.

o

Slowly add the compound to the desired solvent.

[¢]

Keep the container tightly closed when not in use.[2]

o Post-Handling & Disposal:

[e]

Decontaminate all surfaces and glassware that have come into contact with the chemical.

o

Dispose of waste, including contaminated PPE, in sealed, properly labeled containers
according to institutional and local regulations.

o

Remove PPE, ensuring not to contaminate skin.

[¢]

Wash hands thoroughly with soap and water after handling.

First Aid Measures

In case of exposure, immediate action is crucial.
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Exposure Route First Aid Procedure

Immediately rinse with plenty of water for at

least 15 minutes, removing contact lenses if
Eye Contact i )

present and easy to do. Seek immediate

medical attention.[2]

Take off contaminated clothing immediately.
Skin Contact Wash off with soap and plenty of water. Seek

medical attention if irritation persists.[2]

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek medical attention if

you feel unwell.[2]

Rinse mouth with water. Do not induce vomiting.
Ingestion Call a poison control center or doctor

immediately for treatment advice.[2]

Storage and Disposal

Storage:

« Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][3]

o Keep away from incompatible materials such as strong oxidizing agents and strong bases.[4]
Disposal:

» Dispose of contents and container in accordance with all local, regional, national, and
international regulations.

» Do not allow the chemical to enter drains.[2] Contaminated materials should be treated as
hazardous waste.

By adhering to these safety protocols, researchers can minimize risks and ensure a safe
laboratory environment when working with 2-Cyclobutyl-2-oxoacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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